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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cobalt formate, Co(HCOO)₂, is an inorganic compound that serves as a precursor and

catalyst in various chemical syntheses. In the fields of materials science and drug

development, it is utilized in the formation of metal-organic frameworks (MOFs) and as a

source of cobalt ions for the synthesis of cobalt-containing nanoparticles and complexes. The

preparation of cobalt formate solutions with well-defined concentrations and purity is crucial

for reproducible experimental outcomes. This document provides detailed protocols for the

synthesis of cobalt(II) formate and the preparation of its aqueous solutions, along with its key

physicochemical properties and safety information.

Safety Precautions
Cobalt formate is a red crystalline solid that is soluble in water.[1] It is considered hazardous

and may cause skin and eye irritation.[2] Appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn at all times. All procedures

should be conducted in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for

comprehensive safety information before handling cobalt formate or any of the reagents

mentioned in these protocols.
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A summary of the key quantitative data for cobalt(II) formate is presented in the table below for

easy reference.

Property Value Reference

Chemical Formula Co(HCOO)₂ (anhydrous) [1]

Co(HCOO)₂·2H₂O (dihydrate) [1]

Molecular Weight 148.97 g/mol (anhydrous)

185.01 g/mol (dihydrate)

Appearance Red crystalline solid [1]

Density 2.13 g/cm³ (dihydrate)

Melting Point Decomposes at 175 °C [1]

Solubility in Water 5.03 g/100 mL at 20 °C [1]

Experimental Protocols
Two primary methods for the synthesis of cobalt(II) formate are detailed below. The choice of

method may depend on the availability of starting materials.

Protocol 1: Synthesis of Cobalt(II) Formate from
Cobalt(II) Carbonate
This protocol describes the synthesis of cobalt(II) formate by neutralizing cobalt(II) carbonate

with formic acid. This method is straightforward and relies on a common cobalt salt.

Materials:

Cobalt(II) carbonate (CoCO₃)

Formic acid (HCOOH), ~90%

Deionized water

Ethanol (for precipitation, optional)
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Equipment:

Glass beaker

Magnetic stirrer and stir bar

Heating plate

pH meter or pH indicator strips

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Reaction Setup: In a glass beaker placed on a magnetic stirrer, add a calculated amount of

deionized water.

Addition of Cobalt Carbonate: Slowly add a pre-weighed amount of cobalt(II) carbonate to

the water with continuous stirring to form a slurry.

Neutralization with Formic Acid: While stirring, slowly add formic acid dropwise to the cobalt

carbonate slurry. Effervescence (release of CO₂) will be observed. Continue adding formic

acid until all the cobalt carbonate has reacted and the effervescence ceases. A slight excess

of formic acid (e.g., ~2%) can be added to ensure complete reaction and prevent hydrolysis

of the salt.[3]

Heating and Dissolution: Gently heat the solution to approximately 80 °C with continuous

stirring to ensure the complete dissolution of the newly formed cobalt formate.[4]

Filtration: If any unreacted starting material or impurities are present, filter the hot solution.

Crystallization: Allow the clear pink solution to cool slowly to room temperature. For

enhanced precipitation, the solution can be further cooled in an ice bath. Alternatively,

ethanol can be slowly added to induce precipitation.[4]
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Isolation and Washing: Collect the precipitated red crystals of cobalt(II) formate dihydrate by

filtration. Wash the crystals with a small amount of cold deionized water, followed by a wash

with ethanol to facilitate drying.

Drying: Dry the crystals in a drying oven at a temperature below 100 °C to avoid dehydration

of the dihydrate form.

Protocol 2: Synthesis of Cobalt(II) Formate from
Cobalt(II) Hydroxide
This protocol provides an alternative synthesis route starting from cobalt(II) hydroxide.

Materials:

Cobalt(II) hydroxide (Co(OH)₂)

Formic acid (HCOOH), ~90%

Deionized water

Equipment:

Same as in Protocol 1

Procedure:

Reaction Setup: In a glass beaker with a magnetic stirrer, suspend a pre-weighed amount of

cobalt(II) hydroxide in deionized water.

Neutralization: Slowly add formic acid dropwise to the cobalt hydroxide suspension with

vigorous stirring. The reaction is an acid-base neutralization. Monitor the pH of the solution;

the reaction is complete when the pH becomes slightly acidic.

Heating and Dissolution: Gently heat the solution to facilitate the dissolution of the cobalt
formate product.

Filtration: Filter the hot solution to remove any insoluble impurities.
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Crystallization, Isolation, and Drying: Follow steps 6-8 from Protocol 1 to obtain the solid

cobalt(II) formate dihydrate crystals.

Preparation of Cobalt Formate Solutions
Procedure:

Calculation: Based on the desired concentration and volume of the solution, calculate the

required mass of cobalt(II) formate dihydrate (molar mass: 185.01 g/mol ).

Dissolution: Weigh the calculated amount of cobalt(II) formate dihydrate and transfer it to a

volumetric flask.

Solubilization: Add a portion of deionized water to the flask and swirl to dissolve the solid.

Gentle heating may be applied to expedite dissolution.

Final Volume: Once the solid is completely dissolved and the solution has returned to room

temperature, add deionized water to the calibration mark of the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Stability of Cobalt Formate Solutions
Aqueous solutions of cobalt formate are relatively stable at room temperature.[2] However, the

stability can be influenced by several factors:

pH: Hydrolysis of cobalt(II) ions can occur in aqueous solutions, particularly at neutral to

alkaline pH, leading to the precipitation of cobalt hydroxide.[5] Maintaining a slightly acidic

pH, for instance, by adding a small excess of formic acid during preparation, can enhance

the stability of the solution.[3]

Temperature: Elevated temperatures can promote the decomposition of cobalt formate.[2] It

is recommended to store the solutions at room temperature or refrigerated, protected from

light.

Light: While specific data on the photostability of cobalt formate solutions is limited, it is

good practice to store the solutions in amber glass bottles to minimize potential light-induced

reactions.
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Characterization
The synthesized cobalt(II) formate can be characterized using various analytical techniques to

confirm its identity and purity:

X-ray Diffraction (XRD): To confirm the crystalline structure of the solid product.

Thermogravimetric Analysis (TGA): To determine the water of hydration and the

decomposition temperature.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational bands of the formate

group.
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Caption: Workflow for synthesizing cobalt(II) formate from cobalt(II) carbonate.
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Caption: Workflow for synthesizing cobalt(II) formate from cobalt(II) hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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